Cas no 2171891-01-1 (9-(1-ethyl-1H-imidazol-4-yl)-5-oxa-2,8-diazaspiro3.5nonane)

• Product Name: 9-(1-ethyl-1H-imidazol-4-yl)-5-oxa-2,8-diazaspiro3.5nonane
• CAS No: 2171891-01-1
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5567201
• PubChem ID: 165595226
• Update Time: 2025-10-29

9-(1-ethyl-1H-imidazol-4-yl)-5-oxa-2,8-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2171891-01-1
• EN300-1638280
• 9-(1-ethyl-1H-imidazol-4-yl)-5-oxa-2,8-diazaspiro[3.5]nonane
• 9-(1-ethyl-1H-imidazol-4-yl)-5-oxa-2,8-diazaspiro3.5nonane

• Inchi： 1S/C11H18N4O/c1-2-15-5-9(14-8-15)10-11(6-12-7-11)16-4-3-13-10/h5,8,10,12-13H,2-4,6-7H2,1H3
• InChI Key： SLGVGKBRMCONQO-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN(CC)C=N2)C21CNC2

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 51.1Ų

Additional information on 9-(1-ethyl-1H-imidazol-4-yl)-5-oxa-2,8-diazaspiro3.5nonane

9-(1-Ethyl-1H-imidazol-4-yl)-5-oxa-2,8-diazaspiro[3.5]nonane (CAS No. 2171891-01-1): A Comprehensive Overview of Its Properties and Applications

The compound 9-(1-ethyl-1H-imidazol-4-yl)-5-oxa-2,8-diazaspiro[3.5]nonane (CAS No. 2171891-01-1) is a spirocyclic derivative featuring a unique combination of imidazole and diazaspiro structural motifs. Its molecular architecture, characterized by a spiro[3.5]nonane core, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The presence of the 1-ethyl-1H-imidazol-4-yl moiety further enhances its bioactivity, making it a promising candidate for targeting various biological pathways.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic natural product frameworks and exhibit enhanced binding affinity to protein targets. Researchers have explored 9-(1-ethyl-1H-imidazol-4-yl)-5-oxa-2,8-diazaspiro[3.5]nonane as a potential lead molecule in the development of novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and inflammatory diseases. Its structural complexity and modularity allow for facile derivatization, enabling the optimization of pharmacokinetic properties.

The synthesis of CAS No. 2171891-01-1 typically involves multi-step organic transformations, including cyclization and functional group interconversion strategies. Key intermediates such as 1-ethyl-1H-imidazole-4-carbaldehyde and 5-oxa-2,8-diazaspiro[3.5]nonane are often employed to construct the final spirocyclic framework. Advances in green chemistry and catalytic methods have further streamlined its production, reducing environmental impact while maintaining high yields.

From an application standpoint, this compound has shown promise in medicinal chemistry as a modulator of G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous physiological processes. Its imidazole ring contributes to hydrogen bonding interactions, while the spirocyclic system confers rigidity, improving target selectivity. These attributes align with current trends in precision medicine, where tailored molecular designs are critical for minimizing off-target effects.

Beyond pharmaceuticals, 9-(1-ethyl-1H-imidazol-4-yl)-5-oxa-2,8-diazaspiro[3.5]nonane has potential applications in agrochemicals, where its structural features could be leveraged to develop next-generation pesticides or herbicides. The spiro[3.5]nonane core, in particular, offers stability against metabolic degradation, a desirable trait for crop protection agents. Industry stakeholders are increasingly exploring such compounds to address challenges like pest resistance and environmental sustainability.

Analytical characterization of this compound relies on techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are paramount for regulatory compliance and translational research. The growing adoption of machine learning in cheminformatics has also facilitated the prediction of its physicochemical properties, accelerating its integration into drug development pipelines.

In summary, 9-(1-ethyl-1H-imidazol-4-yl)-5-oxa-2,8-diazaspiro[3.5]nonane (CAS No. 2171891-01-1) represents a compelling case study in the intersection of structural innovation and applied science. Its multifaceted applications, coupled with advancements in synthetic and analytical methodologies, position it as a valuable asset in both academic and industrial settings. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.